Cas no 690245-30-8 (N-{4-(morpholine-4-carbonyl)phenylmethyl}-3-(trifluoromethyl)benzene-1-sulfonamide)

• Product Name: N-{4-(morpholine-4-carbonyl)phenylmethyl}-3-(trifluoromethyl)benzene-1-sulfonamide
• CAS No: 690245-30-8
• MF: C₁₉H₁₉F₃N₂O₄S
• MW: 428.425374269485
• CID: 5418788
• Update Time: 2025-06-08

N-{4-(morpholine-4-carbonyl)phenylmethyl}-3-(trifluoromethyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(4-morpholinylcarbonyl)benzyl]-3-(trifluoromethyl)benzenesulfonamide
• N-{4-(morpholine-4-carbonyl)phenylmethyl}-3-(trifluoromethyl)benzene-1-sulfonamide

• Inchi： 1S/C19H19F3N2O4S/c20-19(21,22)16-2-1-3-17(12-16)29(26,27)23-13-14-4-6-15(7-5-14)18(25)24-8-10-28-11-9-24/h1-7,12,23H,8-11,13H2
• InChI Key： OQZHQSGWEDXEAE-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(NCC1C=CC(=CC=1)C(=O)N1CCOCC1)C1=CC=CC(=C1)C(F)(F)F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-{4-(morpholine-4-carbonyl)phenylmethyl}-3-(trifluoromethyl)benzene-1-sulfonamide

Introduction to N-{4-(morpholine-4-carbonyl)phenylmethyl}-3-(trifluoromethyl)benzene-1-sulfonamide (CAS No. 690245-30-8)

N-{4-(morpholine-4-carbonyl)phenylmethyl}-3-(trifluoromethyl)benzene-1-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, identified by its CAS number 690245-30-8, represents a convergence of advanced chemical synthesis and biological activity, making it a subject of intense research interest. The molecular structure of this compound incorporates several key functional groups, including a trifluoromethyl group and a morpholine-4-carbonyl moiety, which contribute to its unique chemical properties and potential biological efficacy.

The trifluoromethyl group is a well-documented pharmacophore that enhances the metabolic stability and lipophilicity of molecules, thereby improving their bioavailability. This feature is particularly valuable in drug development, where optimizing pharmacokinetic profiles is crucial for therapeutic success. Additionally, the presence of the morpholine-4-carbonyl group introduces a polar aromatic system that can interact with biological targets in specific ways, potentially modulating enzyme activity or receptor binding. These structural elements make N-{4-(morpholine-4-carbonyl)phenylmethyl}-3-(trifluoromethyl)benzene-1-sulfonamide a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been a growing emphasis on the development of novel sulfonamide derivatives as therapeutic agents. Sulfonamides are known for their broad spectrum of biological activity, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of additional functional groups into the sulfonamide core can further tailor its biological profile, leading to the discovery of more effective and selective drugs. N-{4-(morpholine-4-carbonyl)phenylmethyl}-3-(trifluoromethyl)benzene-1-sulfonamide exemplifies this trend, as its design aims to leverage the inherent properties of sulfonamides while introducing modifications that enhance its pharmacological potential.

The synthesis of N-{4-(morpholine-4-carbonyl)phenylmethyl}-3-(trifluoromethyl)benzene-1-sulfonamide involves a series of multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the trifluoromethyl group typically requires specialized fluorinating agents and catalysts to ensure high yield and purity. Similarly, the incorporation of the morpholine-4-carbonyl moiety necessitates careful consideration of reaction pathways to avoid unwanted side products. Advances in synthetic methodologies have enabled chemists to achieve greater efficiency and selectivity in these processes, making it feasible to produce complex molecules like N-{4-(morpholine-4-carbonyl)phenylmethyl}-3-(trifluoromethyl)benzene-1-sulfonamide on a scalable basis.

The biological evaluation of N-{4-(Morpholine-4-carbonyl)phenylmethyl}-3-()benzene-1-sulfonamide has been conducted using various in vitro and in vivo models. Preliminary studies suggest that this compound exhibits promising activity against certain disease targets, although further research is needed to fully elucidate its mechanism of action and therapeutic potential. The combination of computational modeling and experimental validation has been instrumental in understanding how the structural features of this molecule influence its biological behavior. These studies highlight the importance of integrating multiple approaches in drug discovery to accelerate the development of novel therapeutics.

In conclusion, N-{4-(Morpholine-4-carbonyl)phenylmethyl}-3-()benzene-1-sulfonamide represents an exciting advancement in pharmaceutical chemistry. Its unique molecular architecture and functional groups position it as a valuable tool for exploring new therapeutic strategies. As research continues to uncover the full potential of this compound, it is likely to play an important role in the development of next-generation drugs designed to address unmet medical needs.